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Compound of Interest

Compound Name:
Methyl 2-cyclopropyl-2-

hydroxyacetate

CAS No.: 98730-93-9

Cat. No.: B2699926

Get Quote

Technical Guide: Methyl 2-cyclopropyl-2-
hydroxyacetate
Role: Pharmaceutical Intermediate & Chiral Building Block Document Control: Version 1.0 |

Status: Active[1]

Executive Summary: The Strategic Value of the
Cyclopropyl Moiety
In modern drug discovery, Methyl 2-cyclopropyl-2-hydroxyacetate serves as a specialized

scaffold for introducing the cyclopropyl group into Active Pharmaceutical Ingredients (APIs).

The cyclopropyl moiety is not merely a structural spacer; it is a bioisostere that significantly

alters the physicochemical profile of a drug candidate.

Key Mechanisms of Action in Drug Design:

Metabolic Stability: The
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character and ring strain of the cyclopropyl group often block metabolic oxidation sites (e.g.,
CYP450 degradation), extending the half-life (

) of the parent drug.

Conformational Restriction: The rigid ring restricts the rotation of the side chain, locking the

molecule into a bioactive conformation that enhances binding affinity to target receptors

(e.g., viral polymerases or kinase domains).

Lipophilicity Modulation: It improves permeability without the excessive lipophilicity penalty

associated with larger alkyl groups.

Chemical Identity & Technical Specifications
Data synthesized from verified chemical inventories and structural analysis.

Property Specification

Chemical Name Methyl 2-cyclopropyl-2-hydroxyacetate

CAS Number 98730-93-9

Synonyms
Cyclopropyl-hydroxy-acetic acid methyl ester;

Methyl cyclopropylglycolate

Molecular Formula

Molecular Weight 130.14 g/mol

Structure (SMILES) COC(=O)C(O)C1CC1

Physical State Colorless to pale yellow liquid (at RT)

Density g/cm³ (Predicted)

Boiling Point ~180–190°C (Predicted at 760 mmHg)

Solubility
Soluble in MeOH, DCM, EtOAc; Sparingly

soluble in water

Purity Grade
Typically

for synthesis applications
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Hazard Identification & Safety Engineering (GHS)
Signal Word:WARNING

This compound acts as an irritant to mucosal membranes. The alpha-hydroxy ester

functionality, combined with the lipophilic cyclopropyl ring, facilitates dermal penetration,

necessitating strict barrier protection.

Hazard Statements (H-Codes)
H302: Harmful if swallowed.[2][3][4]

H315: Causes skin irritation.[2][3][4][5][6]

H319: Causes serious eye irritation.[2][4][5][6]

H335: May cause respiratory irritation.[2][4][5][6]

Precautionary Protocols (P-Codes)
P261: Avoid breathing mist/vapors/spray.[2][3][5] Rationale: Ester hydrolysis in the lungs can

release acidic byproducts.

P280: Wear protective gloves (Nitrile >0.11mm)/eye protection (ANSI Z87.1).

P305+P351+P338: IF IN EYES: Rinse cautiously with water for 15 minutes. Remove contact

lenses.[2][3][5]

Experimental Protocol: Synthesis & Application
Context: This protocol describes the Asymmetric Hydrogenation of Methyl 2-cyclopropyl-2-

oxoacetate to yield the target hydroxy ester. This is the primary industrial route to access the

chiral form used in drug synthesis.

Methodology: Ru-Catalyzed Asymmetric Hydrogenation
Reagents:

Substrate: Methyl 2-cyclopropyl-2-oxoacetate (1.0 eq)[1]
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Catalyst: RuCl(p-cymene)[(S,S)-Ts-DPEN] (0.5 mol%)[1]

Solvent: Methanol (anhydrous)

Hydrogen Source:

gas (10 atm)

Step-by-Step Workflow:

Inerting: Charge a high-pressure autoclave with the Ruthenium catalyst and the alpha-keto

ester substrate under a nitrogen atmosphere. Causality: Oxygen poisons the Ru-catalyst,

drastically reducing enantiomeric excess (ee).[1]

Solvation: Add degassed anhydrous methanol via syringe.

Pressurization: Purge the vessel three times with

, then pressurize to 10 atm.

Reaction: Stir at

for 12 hours. Monitor conversion via TLC (Hexane:EtOAc 3:1).

Workup: Vent

gas carefully (fume hood). Concentrate the solution in vacuo.

Purification: Purify the residue via silica gel flash chromatography to isolate Methyl 2-
cyclopropyl-2-hydroxyacetate.

Visualizing the Synthesis Pathway
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Figure 1: Catalytic cycle for the synthesis of the target hydroxy ester from its keto-precursor.[1]

Handling & Storage Operational Logic
Proper handling ensures the stability of the ester bond (preventing hydrolysis) and the

cyclopropyl ring (preventing ring-opening under acidic conditions).

Storage SOP
Temperature: Store at 2–8°C (Refrigerate). Reasoning: Low temperature inhibits

spontaneous transesterification or hydrolysis.[1]

Atmosphere: Store under Argon or Nitrogen. Reasoning: Moisture sensitivity; water vapor

can hydrolyze the methyl ester to the free acid.

Container: Tightly sealed amber glass vials.

Safe Handling Workflow
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Figure 2: Lifecycle management of the compound from receipt to disposal.

Emergency Response Protocols
Fire Fighting:

Media: Dry chemical,

, or alcohol-resistant foam. Do NOT use a solid water stream (may scatter the liquid ester).

Combustion Products: Carbon oxides (
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).[7]

Accidental Release (Spill):

Evacuate: Clear the area of non-essential personnel.

Ventilate: Ensure fume hood or local exhaust is active.

Absorb: Use an inert material (Vermiculite or Sand). Do not use sawdust (fire hazard).

Neutralize: Wash the area with a dilute soap solution; do not use strong bases as this will

hydrolyze the ester and potentially create slippery surfaces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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